Cas no 2034426-05-4 (6-(4-methylquinoline-6-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 6-(4-methylquinoline-6-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2034426-05-4
• MF: C₂₀H₁₆N₄O₂
• MW: 344.36664390564
• CID: 5379253
• Update Time: 2025-10-30

6-(4-methylquinoline-6-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-methylquinoline-6-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C20H16N4O2/c1-12-4-6-22-18-3-2-13(9-16(12)18)20(26)24-7-5-17-15(11-24)8-14(10-21)19(25)23-17/h2-4,6,8-9H,5,7,11H2,1H3,(H,23,25)
• InChI Key： VAFZSNYBVYYNPL-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(C3C=CC4C(C=3)=C(C)C=CN=4)=O)CC2)C=C(C#N)C1=O

Additional information on 6-(4-methylquinoline-6-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

6-(4-Methylquinoline-6-Carbonyl)-2-Oxo-1,5,7,8-Tetrahydro-1,6-Naphthyridine-3-Carbonitrile: A Comprehensive Overview

The compound 6-(4-methylquinoline-6-carbonyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034426-05-4) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of naphthyridines, which are bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of a quinoline moiety further enhances its structural complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic coupling and cyclization processes. The synthesis of naphthyridine derivatives has been a focal point of research due to their unique electronic properties and potential applications in drug discovery and materials science. The integration of a 4-methylquinoline group into the naphthyridine framework introduces additional functional groups that can be exploited for various purposes.

The structural features of 6-(4-methylquinoline-6-carbonyl)-2-oxo... make it an attractive candidate for exploring its biological activity. Preliminary studies have indicated that this compound exhibits promising antimicrobial properties, particularly against Gram-positive bacteria. The carbonyl group within the quinoline moiety plays a crucial role in modulating these activities by influencing the molecule's lipophilicity and hydrogen bonding capabilities.

In addition to its biological applications, this compound has shown potential in the field of optoelectronics. The conjugated π-system within the naphthyridine framework enables efficient charge transport properties, making it a viable candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on optimizing the molecule's electronic properties to enhance its performance in these applications.

The synthesis of naphthyridine derivatives has also been explored for their role as catalysts in organic reactions. The nitrogen atoms within the ring system can act as Lewis acid sites, facilitating various transformations such as cycloadditions and enantioselective reactions. This has opened new avenues for green chemistry and sustainable synthesis methods.

From a structural perspective, the carbonitrile group at position 3 of the naphthyridine ring introduces electron-withdrawing effects that can influence the molecule's reactivity and stability. This feature has been leveraged in designing new materials with tailored electronic properties for advanced applications in nanotechnology.

Recent computational studies have provided deeper insights into the molecular dynamics of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its structure, which contributes to its electronic delocalization and stability. These findings have been instrumental in guiding further experimental studies aimed at optimizing its properties for specific applications.

In conclusion, 6-(4-methylquinoline-6-carbonyl)-2-oxo... represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in modern chemical research and development.